4-Benzyloxy-6-methyl-2H-pyran-2-one

• CAS RN: 61424-86-0
• Molecular Formula: C13H12O3
• Molecular Weight: 216.23 g/mol
• IUPAC Name: 6-methyl-4-phenylmethoxypyran-2-one
• InChI: InChI=1S/C13H12O3/c1-10-7-12(8-13(14)16-10)15-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3
• InChI Key: LSIQTDFHMYCEHC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)O1)OCC2=CC=CC=C2

Description

4-Benzyloxy-6-methyl-2H-pyran-2-one is a useful research compound. Its molecular formula is C13H12O3 and its molecular weight is 216.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

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124.4 g (0.900 mol) potassium carbonate and 63 ml (0.547 mol) benzyl chloride were added in succession to a solution of 56.7 g (0.450 mol) 4-hydroxy-6-methyl-2H-pyran-2-one and 1.0 g (0.004 mol) 18-crown-6 in 900 ml anhydrous dimethyl-formamide. It was stirred vigorously for 4.5 hours at an internal temperature of 70°-75° C. It was suction filtered and the residue was washed well with ethyl acetate. The combined filtrates were extensively evaporated in a vacuum and subsequently poured onto ice water. The aspirated precipitate was recrystallized from t-butylmethyl ether after drying. 69.0 g (71%) V, melting point 92°-93° C.

Synthesis routes and methods II

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Synthesis routes and methods III

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Sodium hydride (2.2 gm, 50% oil, 0.0458 mol) was added portionwise to a solution of 4-hydroxy-6-methyl-2-pyrone (5 gm, 0.0396 mol) in anhydrous tetrahydrofuran. When the gas evolution ceased, anhydrous DMF (80 ml) was added, along with tetra-n-butylammonium iodide (1 gm). The solution was stirred at room temperature for 30 minutes. A solution of benzyl bromide (5.2 ml, 0.0425 mol) in HMPA (5 ml) was added. After 16 hours at room temperature, the volatile component was removed by evaporation. DMF was removed under high vacuum (1 mm Hg). The residual oil was partitioned between 10% HCl and ethyl acetate. The ethyl acetate layer was dried over magnesium sulphate and evaporated to an oil. This material was purified by flash column chromatography (Whatman LPS-II silica gel, elution gradient: 10-50% ethyl acetate:pet. ether 30-60; product Rf =0.4 at 30% ethyl acetate:pet. ether 30-60). The material was recrystallized from ether to give 4-benzyloxy- 6-methyl-2-pyrone (3.42 gm, 40% yield), m.p. 90°-91° C.; IR (KBr): 1740, 1575, 1650 cm-1, Anal. calcd. for C13H12O3 : C, 72.21, H, 5.59. Found: C, 72.31, H, 5.64.